Cas no 2483-51-4 (Cbz-Ala-Ala-Ome)

• Product Name: Cbz-Ala-Ala-Ome
• CAS No: 2483-51-4
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• MDL: MFCD00191050
• CID: 251455
• PubChem ID: 7019113
• Update Time: 2025-10-12

Cbz-Ala-Ala-Ome Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(phenylmethoxy)carbonyl]-L-alanyl-, methyl ester
• Cbz-Ala-Ala-Ome
• Z-ALA-ALA-OME
• Z-Ala-Ala-OCH3
• Z-L-Ala-L-Ala-OMe
• Z-L-ALANYL-L-ALANINE METHYL ESTER
• CUCAZZQPISJXOS-QWRGUYRKSA-N
• DTXSID301189836
• MFCD00191050
• DS-3265
• carbobenzoxy alanyl alanine methyl ester
• Z-L-ALANYL-L-ALANINE METHYL ESTER;Cbz-Ala-Ala-Ome
• SCHEMBL12022502
• A851136
• N-Benzyloxycarbonyl-l-alanyl-l-alanine methyl ester
• methyl (2S)-2-[[(2S)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoate
• N-[(Phenylmethoxy)carbonyl]-L-alanyl-L-alanine methyl ester
• 2483-51-4
• CS-0158175
• AKOS030527382
• Methyl 2-[(2-([(benzyloxy)carbonyl]amino)propanoyl)amino]propanoate #
• (S)-methyl 2-((S)-2-(benzyloxycarbonylamino)propanamido)propanoate
• METHYL (2S)-2-[(2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}PROPANAMIDO]PROPANOATE

• MDL： MFCD00191050
• Inchi： 1S/C15H20N2O5/c1-10(13(18)16-11(2)14(19)21-3)17-15(20)22-9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3,(H,16,18)(H,17,20)/t10-,11-/m0/s1
• InChI Key： CUCAZZQPISJXOS-QWRGUYRKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C)C(N[C@H](C(=O)OC)C)=O)=O

Computed Properties

• Exact Mass: 308.13700
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 93.73000
• LogP: 1.76080

Cbz-Ala-Ala-Ome Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Cbz-Ala-Ala-Ome

Professional Introduction to Compound with CAS No. 2483-51-4 and Product Name: Cbz-Ala-Ala-Ome

Compound with the CAS number 2483-51-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, along with its derivative Cbz-Ala-Ala-Ome, represents a critical component in the synthesis of various bioactive molecules. The use of such compounds in medicinal chemistry is not only pivotal for the development of new drugs but also for understanding the mechanisms of action of existing therapeutic agents.

The name Cbz-Ala-Ala-Ome itself provides valuable insights into its chemical structure and potential applications. The prefix "Cbz" stands for carbobenzyloxy, a protecting group commonly used in peptide synthesis to safeguard amino groups during chemical reactions. The core sequence "Ala-Ala" refers to alanine, an essential amino acid, while "Ome" likely denotes an omega termination, indicating the end of the peptide chain. This configuration makes Cbz-Ala-Ala-Ome a versatile building block in the construction of more complex peptides and proteins.

In recent years, there has been a surge in research focused on peptidomimetics and peptide-based drugs due to their high specificity and low toxicity profiles. The compound Cbz-Ala-Ala-Ome plays a crucial role in this domain by serving as a precursor for synthesizing novel peptidomimetics that mimic the biological activity of natural peptides. These peptidomimetics are being explored for their potential in treating a wide range of diseases, including cancer, inflammation, and infectious diseases.

One of the most compelling aspects of Cbz-Ala-Ala-Ome is its utility in solid-phase peptide synthesis (SPPS). SPPS is a widely used technique for constructing peptides efficiently and on a large scale. The protecting group "Cbz" allows for selective deprotection at specific stages of synthesis, ensuring that each amino acid is added correctly without interference from other functional groups. This precision makes Cbz-Ala-Ala-Ome an indispensable tool for chemists working on complex peptide sequences.

Recent studies have highlighted the importance of Cbz-Ala-Ala-Ome in the development of targeted therapies. For instance, researchers have utilized this compound to create peptidomimetics that inhibit specific enzymes involved in cancer progression. By mimicking natural peptides, these peptidomimetics can bind to target proteins with high affinity, thereby disrupting signaling pathways that promote tumor growth. Such advancements underscore the significance of Cbz-Ala-Ala-Ome in oncology research.

Moreover, the compound has shown promise in the field of immunology. Peptides derived from Cbz-Ala-Ala-Ome have been investigated for their ability to modulate immune responses. By targeting specific immune cells and cytokines, these peptides can help regulate inflammation and enhance vaccine efficacy. This opens up new avenues for treating autoimmune diseases and infections where immune dysregulation plays a critical role.

The synthesis and application of Cbz-Ala-Ala-Ome also contribute to our understanding of protein-protein interactions (PPIs). PPIs are fundamental to many biological processes, and inhibiting or modulating these interactions can lead to novel therapeutic strategies. Peptidomimetics based on Cbz-Ala-Ala-Ome have been used to disrupt PPIs involved in viral entry and replication, offering potential treatments for infectious diseases.

In conclusion, compound with CAS No. 2483-51-4 and its derivative Cbz-Ala-Ala-Ome are indispensable tools in modern pharmaceutical research. Their versatility in peptide synthesis and their potential applications in various therapeutic areas make them highly valuable. As research continues to uncover new ways to utilize these compounds, we can expect further breakthroughs in drug development and disease treatment.